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Compound of Interest

Compound Name: Ophiopogonin R

Cat. No.: B12382020

Essential Safety and Handling Guide for
Ophiopogonin R

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Ophiopogonin R, a steroidal saponin with diverse biological activities. Adherence to these
procedures is essential to ensure personal safety and minimize environmental impact.

Hazard and Exposure Data

Ophiopogonin R, also known as Ophiopogonin D, is classified with specific hazards that
necessitate careful handling.[1][2][3] While specific occupational exposure limits have not been
established, the compound's known toxicological properties require stringent safety protocols.

[1]
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Hazard o o
. GHS Code Description Citations
Classification
Acute Toxicity, Oral H302 Harmful if swallowed. [1112]1[3]
) o Very toxic to aquatic
Acute Aquatic Toxicity H400 i [1]
ife.

Very toxic to aquatic

Chronic Aquatic ] ] )
H410 life with long lasting [1]

Toxicity
effects.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure during the handling of
Ophiopogonin R. The following equipment should be utilized:

Eye Protection: Safety goggles with side-shields are required to protect against splashes.[1]

» Hand Protection: Wear chemical-resistant protective gloves.[1] Materials such as nitrile
rubber are recommended.

» Body Protection: Impervious clothing, such as a lab coat or a chemical-resistant suit, must

be worn to prevent skin contact.[1]

» Respiratory Protection: In areas with inadequate ventilation or when dust and aerosols may
be generated, a suitable respirator should be used.[1]

Experimental Protocols: Safe Handling and Storage
Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

dust or aerosols.[1][4]

» Avoid all direct contact with the substance. Do not touch eyes, skin, or clothing after
handling.[1]
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Wash hands and any exposed skin thoroughly after handling.[1][3]

Do not eat, drink, or smoke in the laboratory where Ophiopogonin R is handled.[1][3]

Storage:

Keep the container tightly sealed.[1]
Store in a cool, well-ventilated area away from direct sunlight and sources of ignition.[1]

Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent.[1]

Keep away from incompatible materials such as strong acids/alkalis and strong
oxidizing/reducing agents.[1]

Emergency and Disposal Procedures

First Aid Measures:

If Swallowed: Immediately call a poison center or doctor.[1][3] Rinse the mouth with water.[1]
[3] Do NOT induce vomiting.[1]

In Case of Eye Contact: Immediately flush eyes with large amounts of water, separating
eyelids to ensure thorough rinsing.[1] Remove contact lenses if present and easy to do.
Continue rinsing and promptly call a physician.[1]

In Case of Skin Contact: Rinse the skin thoroughly with plenty of water.[1] Remove
contaminated clothing and shoes and seek medical attention.[1]

If Inhaled: Move the person to fresh air. If breathing is difficult, administer cardiopulmonary
resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]

Disposal Plan: All waste materials, including the substance itself and any contaminated items,

must be disposed of in accordance with approved waste disposal regulations.[1] Avoid release

to the environment.[1] Spillage should be collected to prevent environmental contamination.[1]
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Caption: Workflow for responding to an Ophiopogonin R spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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